N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate
Overview
Description
N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate is a useful research compound. Its molecular formula is C20H25NO6 and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.16818752 g/mol and the complexity rating of the compound is 330. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Techniques in Drug Detection
A study detailed the development of a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying a phenethylamines derivative in a case of severe intoxication (Poklis et al., 2014). This demonstrates the application of advanced analytical methods for forensic toxicology, highlighting the importance of precise detection and quantification techniques in understanding drug metabolism and exposure.
Enzymatic Activities and Biochemical Pharmacology
Research on cytochromes P-450's interaction with various substrates has revealed distinct substrate selectivities that could differentiate between different inducers, underscoring the role of enzymatic studies in drug metabolism and the mechanism of action (Burke et al., 1985). These insights are crucial for drug design and understanding the metabolic pathways of new compounds.
Neuropharmacology and Drug Design
Investigations into novel compounds for imaging cerebral β-amyloid plaques in Alzheimer's disease offer a glimpse into the application of chemical derivatives in neuropharmacology (Cui et al., 2012). This research emphasizes the ongoing efforts to develop diagnostic tools and therapeutic agents targeting neurological conditions.
Environmental Science and Catalytic Activities
Studies on the catalytic activities of metal complexes and their applications in environmental science illustrate the potential of chemical compounds in addressing environmental issues and their use in catalysis (Ta et al., 2019). Such research can lead to the development of more efficient catalytic agents for industrial processes and environmental remediation.
Oxidative Stress and Inflammation
Research linking exposure to certain compounds with markers of oxidative stress and inflammation among pregnant women in Puerto Rico (Watkins et al., 2015) points to the broader implications of chemical exposure on health. Understanding these relationships is key to developing safer consumer products and guidelines for exposure.
Properties
IUPAC Name |
N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2.C2H2O4/c1-3-20-17-9-11-18(12-10-17)21-14-13-19(2)15-16-7-5-4-6-8-16;3-1(4)2(5)6/h4-12H,3,13-15H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGXXDYSALSYRFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCN(C)CC2=CC=CC=C2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.